![molecular formula AsI3 B1220298 Arsenic triiodide CAS No. 7784-45-4](/img/structure/B1220298.png)
Arsenic triiodide
Overview
Description
Synthesis Analysis
Arsenic triiodide can be synthesized through various methods, including the reaction of arsenic trichloride with benzoyl(thiobenzoyl)methane, leading to tetrahedral structures involving only sulphur-bonded ligands under specific conditions (Singh et al., 1988). Another synthesis approach involves solid-state reactions at room temperature, demonstrating the versatility and adaptability of this compound synthesis techniques (Zhong et al., 2013).
Molecular Structure Analysis
The molecular structure of this compound has been extensively studied, revealing its intricate details. For instance, gas electron diffraction at high temperatures has determined the precise molecular structures of this compound in the vapor phase, confirming its regular triangle structure (Morino et al., 1966). Furthermore, its crystal structure has been analyzed, showing a layer lattice and providing insights into the atomic coordinates and distances of closest approach between atoms (Heyworth, 1931).
Chemical Reactions and Properties
This compound participates in a variety of chemical reactions, forming complexes and undergoing transformations that highlight its chemical versatility. For example, it forms a bioinorganic complex with aspartic acid, indicating its ability to interact with biological molecules and suggesting potential applications in biochemistry and medicine (Zhong et al., 2013).
Physical Properties Analysis
The physical properties of this compound, such as its high temperature gas phase structure, have been elucidated through techniques like electron diffraction, shedding light on its behavior under various conditions (Morino et al., 1966).
Scientific Research Applications
Modulating DNA Synthesis and Apoptosis in Cancer Cells : Arsenic trioxide, a compound related to arsenic triiodide, has been studied for its effects on DNA synthesis and apoptosis in lung carcinoma cells. It modulates caspase 3 activity and induces p38 MAP kinase activation, which are important for controlling cell growth and programmed cell death (Walker et al., 2010).
Stimulation of Angiogenesis and Tumorigenesis : Studies have shown that low concentrations of arsenic trioxide can stimulate vascular cell proliferation and enhance blood vessel growth (angiogenesis), which might contribute to tumor growth and metastasis in vivo (Soucy et al., 2003).
Inhibitory Effects on Hepatocellular Carcinomas : Arsenic trioxide has been observed to inhibit tumor growth and angiogenesis in hepatocellular carcinoma cells, highlighting the complex and dose-dependent nature of its effects on different types of cancer (Liu et al., 2006).
Anticancer Efficacy in Solid Tumors : Innovative approaches like the use of silica nanovehicles for delivering arsenic trioxide have been explored to enhance its therapeutic effect on solid tumors. This strategy aims to overcome the limitations of poor pharmacokinetics and high toxicity associated with arsenic trioxide (Zhao et al., 2014).
Arsenic Compounds in Acute Promyelocytic Leukemia (APL) Treatment : While not directly related to this compound, arsenic compounds like arsenic trioxide have been highly effective in treating APL, demonstrating complete remission in many cases (Wang, 2001).
Mechanism of Action
Target of Action
Arsenic triiodide, like other arsenic compounds, primarily targets sulfur-containing proteins in the body . It is particularly potent in its interactions with these proteins, which play crucial roles in various biological processes .
Mode of Action
this compound dissolves in water and reacts very slowly to form arsenious acid and hydroiodic acid . The solution is highly acidic and can disrupt the function of various enzymes and proteins in the body, particularly those containing sulfhydryl groups . This disruption can lead to a variety of physiological changes and potential health effects .
Biochemical Pathways
this compound affects several biochemical pathways. It inhibits the pyruvate oxidation pathway and the tricarboxylic acid cycle, impairs gluconeogenesis, and reduces oxidative phosphorylation . These disruptions can have significant downstream effects, including energy production and metabolism .
Pharmacokinetics
Arsenic compounds, in general, are known to be rapidly absorbed and distributed throughout the body . They can accumulate in various tissues, particularly in the blood, kidney, and liver . The absolute bioavailability of arsenite (As III), a related compound, is reported to be 81.03% .
Result of Action
The molecular and cellular effects of this compound’s action are diverse. It can induce oxidative stress, leading to damage at the cellular level . It can also cause genotoxicity, leading to DNA damage and potentially contributing to the development of cancer . Furthermore, it can alter protein function and activity, disrupting normal cellular processes .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of this compound. For instance, its toxicity can be influenced by the presence of other elements in the environment, such as phosphate . Additionally, the pH of the environment can affect the solubility and reactivity of this compound .
Safety and Hazards
Future Directions
The potential applications of Arsenic triiodide in materials science are currently being explored . For example, the untapped opportunities offered by iodine clocks for materials science, especially for the time-programming of supramolecular assembly and sol–gel transition, are being reviewed and discussed .
Biochemical Analysis
Biochemical Properties
Arsenic triiodide plays a significant role in biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules. For instance, this compound can inhibit the activity of enzymes involved in cellular respiration, such as pyruvate dehydrogenase and succinate dehydrogenase. These interactions disrupt the normal function of these enzymes, leading to impaired cellular respiration and energy production .
Cellular Effects
This compound has profound effects on various types of cells and cellular processes. It can induce oxidative stress by generating reactive oxygen species (ROS), which can damage cellular components such as DNA, proteins, and lipids. This compound also affects cell signaling pathways, leading to altered gene expression and cellular metabolism. For example, this compound can activate the mitogen-activated protein kinase (MAPK) pathway, resulting in changes in gene expression that promote cell death .
Molecular Mechanism
The molecular mechanism of this compound involves its binding interactions with biomolecules. It can bind to thiol groups in proteins, leading to enzyme inhibition or activation. Additionally, this compound can interfere with the function of transcription factors, resulting in changes in gene expression. For instance, it can inhibit the activity of nuclear factor-kappa B (NF-κB), a transcription factor involved in the regulation of immune responses and cell survival .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound change over time. The compound is relatively stable but can degrade under certain conditions, such as exposure to light and heat. Long-term exposure to this compound can lead to chronic toxicity, characterized by persistent oxidative stress, DNA damage, and impaired cellular function. In vitro and in vivo studies have shown that prolonged exposure to this compound can result in the accumulation of arsenic in tissues, leading to long-term health effects .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At low doses, this compound can induce mild oxidative stress and transient changes in cellular function. At high doses, it can cause severe toxicity, including cell death, organ damage, and systemic toxicity. Studies have shown that high doses of this compound can lead to liver and kidney damage, as well as neurological effects .
Metabolic Pathways
This compound is involved in various metabolic pathways. It can interact with enzymes and cofactors involved in the metabolism of carbohydrates, lipids, and proteins. For example, this compound can inhibit the activity of glucose-6-phosphate dehydrogenase, an enzyme involved in the pentose phosphate pathway. This inhibition can lead to reduced production of NADPH, a critical cofactor for antioxidant defense .
Transport and Distribution
Within cells and tissues, this compound is transported and distributed through various mechanisms. It can interact with transporters and binding proteins, such as metallothioneins, which facilitate its uptake and distribution. This compound can accumulate in specific tissues, such as the liver and kidneys, where it exerts its toxic effects .
Subcellular Localization
The subcellular localization of this compound affects its activity and function. It can be targeted to specific compartments or organelles through post-translational modifications and targeting signals. For instance, this compound can localize to the mitochondria, where it disrupts mitochondrial function and induces oxidative stress. This localization is critical for its role in inducing cell death and toxicity .
properties
IUPAC Name |
triiodoarsane | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/AsI3/c2-1(3)4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IKIBSPLDJGAHPX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[As](I)(I)I | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
AsI3 | |
Record name | arsenic triiodide | |
Source | Wikipedia | |
URL | https://en.wikipedia.org/wiki/Arsenic_triiodide | |
Description | Chemical information link to Wikipedia. | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID9064843 | |
Record name | Arsenous triiodide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID9064843 | |
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Molecular Weight |
455.6350 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Orange red solid; Oxygen form air slowly liberates iodine; [Merck Index] Red or orange powder; [MSDSonline] | |
Record name | Arsenic triiodide | |
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Boiling Point |
424 °C | |
Record name | ARSENIC TRIIODIDE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/420 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Solubility |
6 g/100 ml water at 25 °C, 5.2 g/100 ml carbon disulfide, Freely sol in chloroform, benzene, toluene, xylene; less sol in ether, 1 in 42 /parts/ of alc, 30 g/100 ml hot water (decomp) | |
Record name | ARSENIC TRIIODIDE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/420 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Density |
4.688 @ 25 °C/4 °C | |
Record name | ARSENIC TRIIODIDE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/420 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Color/Form |
Orange-red, trigonal rhombohedra from acetone; aq soln is yellow, Red hexagonal crystals | |
CAS RN |
7784-45-4 | |
Record name | Arsenic iodide (AsI3) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=7784-45-4 | |
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Record name | Arsenic triiodide | |
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Record name | Arsenous triiodide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID9064843 | |
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Record name | Arsenic triiodide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.029.153 | |
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Record name | ARSENIC TRIIODIDE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/3029988O2T | |
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Record name | ARSENIC TRIIODIDE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/420 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Melting Point |
140.9 °C | |
Record name | ARSENIC TRIIODIDE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/420 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
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